2-Fluoro-3-methylpyridine-5-boronic acid
Overview
Description
2-Fluoro-3-methylpyridine-5-boronic acid is a chemical compound with the empirical formula C6H7BFNO2 . It is a solid substance and its CAS number is 904326-92-7 .
Molecular Structure Analysis
The molecular structure of 2-Fluoro-3-methylpyridine-5-boronic acid can be represented by the SMILES stringCc1cc(cnc1F)B(O)O . The InChI representation is 1S/C6H7BFNO2/c1-4-2-5(7(10)11)3-9-6(4)8/h2-3,10-11H,1H3 . Physical And Chemical Properties Analysis
2-Fluoro-3-methylpyridine-5-boronic acid is a solid substance . Its molecular weight is 154.93 .Scientific Research Applications
Suzuki-Miyaura Cross-Coupling Reactions
This compound is frequently used in Suzuki-Miyaura cross-coupling reactions , which are pivotal for forming carbon-carbon bonds in organic synthesis . The boronic acid group reacts with halide-containing compounds in the presence of a palladium catalyst, leading to the formation of biaryl structures. This reaction is widely utilized in the pharmaceutical industry for the synthesis of complex drug molecules.
Synthesis of Fluorinated Compounds
2-Fluoro-3-methylpyridine-5-boronic acid: serves as a building block for the synthesis of various fluorinated organic compounds . The fluorine atom introduces unique properties to molecules, such as increased stability and lipophilicity, which are beneficial in drug design and development.
Heterocyclization with α-Oxocarboxylic Acids
The compound is involved in heterocyclization reactions with α-oxocarboxylic acids . These reactions are essential for constructing heterocyclic compounds that form the core of many biologically active molecules, including agrochemicals and pharmaceuticals.
Precursor to Glycogen Synthase Kinase 3 Inhibitors
It is used as a precursor to synthesize heteroaryl benzylureas , which exhibit inhibitory activity against glycogen synthase kinase 3 (GSK-3) . GSK-3 inhibitors have potential therapeutic applications in treating neurodegenerative diseases like Alzheimer’s.
Boron-Containing Polymer Synthesis
This boronic acid derivative can be polymerized to create boron-containing polymers . These polymers have unique optical and electronic properties, making them suitable for use in optoelectronic devices.
Development of Sensing Materials
Due to its ability to form reversible covalent bonds with diols, 2-Fluoro-3-methylpyridine-5-boronic acid can be used in the development of sensing materials . These materials are capable of detecting sugars and other biological analytes, which is crucial in medical diagnostics.
Organic Synthesis Intermediate
As an intermediate in organic chemical synthesis, this compound is used to introduce pyridine and boronic acid functionalities into larger molecules . This is particularly useful in the synthesis of complex organic molecules with specific desired properties.
Research in Boron Chemistry
Lastly, 2-Fluoro-3-methylpyridine-5-boronic acid is significant in fundamental research within boron chemistry . Studies involving this compound contribute to a deeper understanding of the chemistry of boron-containing compounds and their applications.
Safety and Hazards
properties
IUPAC Name |
(6-fluoro-5-methylpyridin-3-yl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BFNO2/c1-4-2-5(7(10)11)3-9-6(4)8/h2-3,10-11H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCWIMBMPJGQNHG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(N=C1)F)C)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30590383 |
Source
|
| Record name | (6-Fluoro-5-methylpyridin-3-yl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30590383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-3-methylpyridine-5-boronic acid | |
CAS RN |
904326-92-7 |
Source
|
| Record name | (6-Fluoro-5-methylpyridin-3-yl)boronic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=904326-92-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (6-Fluoro-5-methylpyridin-3-yl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30590383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Fluoro-3-methylpyridine-5-boronic Acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key structural characteristics of 2-Fluoro-3-methylpyridine-5-boronic acid revealed by the research?
A1: The research utilized a combination of experimental and theoretical methods to elucidate the structure of 2-Fluoro-3-methylpyridine-5-boronic acid []. Key findings include:
- Spectroscopic Data: The study employed several spectroscopic techniques to analyze the compound's structure:
- FT-IR and Raman Spectroscopy: These methods provided insights into the vibrational modes of the molecule, identifying specific functional groups and their bonding characteristics [].
- NMR Spectroscopy: This technique offered information about the arrangement of atoms within the molecule, confirming the presence and position of specific atoms like fluorine, boron, and hydrogen [].
- XRD (X-ray Diffraction): Although not detailed in the abstract, XRD likely provided information about the solid-state structure of the compound, including bond lengths and angles [].
Q2: How was computational chemistry used to study 2-Fluoro-3-methylpyridine-5-boronic acid?
A2: The research utilized quantum chemical calculations as a complementary approach to experimental techniques []. These calculations likely involved:
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(3-Methylbenzyl)sulfanyl]ethanamine](/img/structure/B1318638.png)
